Cas no 107475-12-7 (1,3-Propanediol, 2-amino-2-methyl-, compd. with 1H-indol-3-yl dihydrogen phosphate (2:1))

• Product Name: 1,3-Propanediol, 2-amino-2-methyl-, compd. with 1H-indol-3-yl dihydrogen phosphate (2:1)
• CAS No: 107475-12-7
• MF: C₁₆H₃₀N₃O₈P
• MW: 423.398465633392
• CID: 213776
• PubChem ID: 57357319
• Update Time: 2025-04-19

1,3-Propanediol, 2-amino-2-methyl-, compd. with 1H-indol-3-yl dihydrogen phosphate (2:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-amino-2-methyl-, compd. with 1H-indol-3-yl dihydrogen phosphate (2:1)
• 2-amino-2-methylpropane-1,3-diol,1H-indol-3-yl dihydrogen phosphate
• 3-INDOXYL PHOSPHATE, BIS(2-AMINO-2-METHYL-1,3-PROPANEDIOL) SALT
• 3-INDOLYL PHOSPHATE,DI-(2-AMINO-2-METHYL-1,3-PROPANEDIOL)
• 3-INDOXYL PHOSPHATE,DI-AMPD SALT
• 3-propanediol,2-amino-2-methyl-compd.with1h-indol-3-yldihydrogenphosph
• I-PHOS,DI-AMPD SALT
• Y(TM)-PHOS 2 AMPD
• Y(TM)-PHOSPHATE BIS(2-AMINO-2-METHYL-1,3-PROPANEDIOL) SALT
• 1H-indol-3-yl dihydrogen phosphate
• 3-Indolylphosphate bis(2-amino-2-methyl-1,3-propanediol)salt
• AKOS030241030
• DTXSID60910338
• 107475-12-7
• 3-Indoxyl phosphate,bis(2-amino-2-methyl-1,3-propanediol)salt
• SCHEMBL463226
• FT-0615878
• 2-amino-2-methylpropane-1,3-diol hemi(1H-indol-3-yl phosphate)
• 2-amino-2-methylpropane-1,3-diol;1H-indol-3-yl dihydrogen phosphate
• 3-Indoxyl phosphate bis-(2-amino-2-methyl-1,3-propanediol) salt
• 1H-Indol-3-yl dihydrogen phosphate--2-amino-2-methylpropane-1,3-diol (1/2)
• I-PHOS, DI-AMPD SALT
• 3-INDOXYL PHOSPHATE, DI-AMPD SALT
• 3-INDOLYL PHOSPHATE, DI-(2-AMINO-2-METHYL-1,3-PROPANEDIOL)

• Inchi： 1S/C8H8NO4P.2C4H11NO2/c10-14(11,12)13-8-5-9-7-4-2-1-3-6(7)8;2*1-4(5,2-6)3-7/h1-5,9H,(H2,10,11,12);2*6-7H,2-3,5H2,1H3
• InChI Key： SLYRYPWVJYBYSW-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1=CNC2C=CC=CC=21.OCC(C)(CO)N.OCC(C)(CO)N

Computed Properties

• Exact Mass: 423.17700
• Monoisotopic Mass: 423.17705192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216Ų

Experimental Properties

• PSA: 225.32000
• LogP: 0.41680